molecular formula C11H21NO3 B8635318 2-Octanamidopropanoic acid

2-Octanamidopropanoic acid

Cat. No. B8635318
M. Wt: 215.29 g/mol
InChI Key: PWDZZFPSEZIBRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Octanamidopropanoic acid is a useful research compound. Its molecular formula is C11H21NO3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Octanamidopropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Octanamidopropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Octanamidopropanoic acid

Molecular Formula

C11H21NO3

Molecular Weight

215.29 g/mol

IUPAC Name

2-(octanoylamino)propanoic acid

InChI

InChI=1S/C11H21NO3/c1-3-4-5-6-7-8-10(13)12-9(2)11(14)15/h9H,3-8H2,1-2H3,(H,12,13)(H,14,15)

InChI Key

PWDZZFPSEZIBRW-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC(=O)NC(C)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The preparation is carried out analogously to the procedure of Example 4A using 16.5 g (0.185 mol) of D,L-alanine, 41.23 g (0.407 mol) of triethylamine, 44.27 g (0.407 mol) of trimethylsilyl chloride and 30.12 g (0.185 mol) of octanoyl chloride. The product crystallizes from toluene/n-hexane.
Quantity
16.5 g
Type
reactant
Reaction Step One
Quantity
41.23 g
Type
reactant
Reaction Step Two
Quantity
44.27 g
Type
reactant
Reaction Step Three
Quantity
30.12 g
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

The preparation is carried out analogously to the procedure of Example 4A using 16.5 (0.185 mol) of D,L-alanine, 41.23 g (0.407 mol) of triethylamine, 44.27 g (0.407 mol) of trimethylsilyl chloride and 30.12 g (0.185 mol) of octanoyl chloride. The product crystallizes from toluene/n-hexane.
[Compound]
Name
16.5
Quantity
0.185 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
41.23 g
Type
reactant
Reaction Step Three
Quantity
44.27 g
Type
reactant
Reaction Step Four
Quantity
30.12 g
Type
reactant
Reaction Step Five

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